1-(4-Bromophenyl)-2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one

• IUPAC Name: 1-(4-bromophenyl)-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C14H9BrN2O3S/c15-10-5-3-9(4-6-10)11(18)8-21-14-17-16-13(20-14)12-2-1-7-19-12/h1-7H,8H2
• InChI Key: SHNZYJZYBYMAJE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C14H9BrN2O3S
• Molecular Weight: 365.20 g/mol

Description

1-(4-Bromophenyl)-2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one, also known as 4-Bromo-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl sulfanyl ethanone, is a novel compound with a wide range of applications in the scientific and medical research fields. This compound has a unique structure and is composed of a bromo-substituted phenyl group, a furan ring, and a sulfanyl group, all connected by a central oxadiazole ring. Due to its unique structure, 4-Bromo-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl sulfanyl ethanone has been studied extensively in recent years, with a focus on its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Derivatives : Kumar et al. (2018) developed a new protocol for the S-alkylation of 2-mercapto-1,3,4-oxadiazole, which is related to the synthesis of compounds like 1-(4-Bromophenyl)-2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one. They synthesized compounds with antioxidant properties, highlighting the potential biological activities of these derivatives Kumar K., Kalluraya B., Kumar S. M. (2018). Phosphorus, Sulfur, and Silicon and the Related Elements.

• Antibacterial Studies : Holla et al. (2000) researched a series of 1,3,4-oxadiazole derivatives, showing their effective antibacterial properties against both Gram-positive and Gram-negative bacteria Holla B. S., Gonsalves R., Shenoy S. (2000). European journal of medicinal chemistry.

• Antimicrobial and Antioxidant Activities : Fathima et al. (2021) synthesized novel 1,3,4-oxadiazole benzoxazole derivatives, showcasing a wide range of antimicrobial and antioxidant activities. This indicates the versatility of 1,3,4-oxadiazole derivatives in medical applications Fathima A., Vagdevi H., Jayanna N., Shafeeulla R. M., Subbaraju (2021). Journal of Pharmaceutical Research International.

• Biological Evaluation for Enzyme Inhibition : Khalid et al. (2016) investigated the biological activities of 1,3,4-oxadiazole derivatives, particularly their effectiveness against the butyrylcholinesterase (BChE) enzyme, highlighting their potential therapeutic uses Khalid H., Aziz‐ur‐Rehman, Abbasi M., Hussain R., Malik A., Ashraf M., Fatmi M. Q. (2016).

Physical and Chemical Properties

• Optical and Thermal Properties : Shruthi et al. (2019) studied the optical and thermal properties of a novel heterocyclic compound similar to 1-(4-Bromophenyl)-2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one, providing insights into the material characteristics of these compounds Shruthi C., Ravindrachary V., Byrappa K., Guruswamy B., Goveas J., Kumara K., Lokanath N. K. (2019). Materials Science Forum.

• Physical Properties Study : Alrazzak (2018) conducted a study on the synthesis and physical properties of novel 1,3,4-oxadiazole derivatives, emphasizing their significance in understanding the physical behavior of such compounds Alrazzak N. (2018). IOP Conference Series: Materials Science and Engineering.